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Solubility Overview

The following table summarizes the key physicochemical and solubility data for Rosabulin from supplier

specifications and scientific literature.

Property Value Condition / Note

Molecular Weight 400.45 g/mol [1] [2] [3] -

CAS Number 501948-05-6 [1] [2] [3] -

Chemical Formula C₂₂H₁₆N₄O₂S [1] [2] [3] -

Appearance Light yellow to green yellow solid powder
[2] [3]

-

Melting Point 233 °C [2] -

LogP 4.061 [2] Indicates high lipophilicity

Solubility in
DMSO

~50 mg/mL (approx. 124.86 mM) [1] [2] [3] For preparing stock solutions

Aqueous
Solubility

Very low / Practically insoluble [2] Requires formulation for in vivo
studies
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Formulation Strategies and Protocols

To overcome low solubility, especially for in vivo studies, Rosabulin requires the preparation of a

formulated working solution. Here are some validated formulation protocols [2].

Injection Formulations

These are suitable for intraperitoneal (IP), intravenous (IV), intramuscular (IM), or subcutaneous (SC)

administration.

Formulation
Name

Composition (Volume Ratio)
Final Rosabulin Concentration
(Example)

Injection 1 DMSO : Tween 80 : Saline = 10 : 5 : 85 [2] 2.5 mg/mL

Injection 2 DMSO : PEG300 : Tween 80 : Saline = 10 :
40 : 5 : 45 [2]

2.5 mg/mL

Injection 3 DMSO : Corn Oil = 10 : 90 [2] 2.5 mg/mL

Injection 4 DMSO : 20% SBE-β-CD in Saline = 10 : 90

[2]

2.5 mg/mL

Preparation Example for Injection 3:

Take 100 µL of a 25 mg/mL Rosabulin stock solution in DMSO.

Add 900 µL of corn oil.
Mix thoroughly until a clear or suspension solution is obtained.

The resulting concentration will be 2.5 mg/mL, ready for administration [2].

Oral Administration Formulations

For studies requiring oral delivery, you can use the following suspensions.
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Formulation Name Composition

Oral 1 Suspend in 0.5% Carboxymethylcellulose Sodium (CMC-Na) [2]

Oral 2 Suspend in 0.5% Carboxymethyl Cellulose [2]

Oral 3 Dissolved in PEG400 [2]

Preparation Example for Oral 1:

Prepare a 0.5% CMC-Na solution by dissolving 0.5 g of CMC-Na in 100 mL of pure water.
Add 250 mg of Rosabulin powder to 100 mL of the 0.5% CMC-Na solution.

Mix to form a uniform suspension with a concentration of 2.5 mg/mL [2].

The following workflow diagram illustrates the decision-making process for selecting and preparing a

formulation for in vivo studies.
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Frequently Asked Questions

Q1: What is the recommended way to prepare a stock solution of Rosabulin for in vitro assays?

A: It is recommended to first prepare a concentrated stock solution in DMSO, typically at a
concentration of 10-50 mg/mL (25-125 mM) [1] [2]. This stock solution can then be diluted into your

aqueous assay buffer. The final DMSO concentration in the cell culture medium should generally be
kept below 0.1-1% to avoid cytotoxicity.

Q2: I've noticed variability in recovery or solubility during my HPLC analysis. What could be the

cause?
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A: While not specific to Rosabulin, low recovery in HPLC can stem from several issues. You should

check for:
Adsorption: The compound may be adsorbing to vials, tubing, or column matrices. Using

silanized vials or adding a low concentration of a modifying agent in the mobile phase can help.
Sample Degradation: Verify the compound's stability in the solution used for dilution over the

analysis period.
Methodology: Ensure you are using the appropriate mobile phase. For instance, normal-phase

methods (e.g., using hexane/chloroform) can sometimes lead to unexpected issues [4].

Q3: Are there advanced techniques to improve the solubility of highly lipophilic drugs like Rosabulin?

A: Yes, several advanced techniques are commonly used in drug development for BCS Class II/IV

compounds [5]. These include:
Cyclodextrin Inclusion Complexes: Using derivatives like HP-β-CD or SBE-β-CD to

encapsulate the drug molecule [6].
Lipid-Based Systems: Employing self-emulsifying drug delivery systems (SEDDS) or

nanostructured lipid carriers (NLCs) [5].
Nanocrystal Technology: Reducing the drug particle size to the nanoscale to increase surface

area and dissolution rate [5].
Solid Dispersions: Dispersing the drug in a hydrophilic polymer matrix [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Rosabulin low solubility issue]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b548484#rosabulin-low-solubility-issue]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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